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Compound of Interest |

Compound Name: 1,4-Dibromoadamantane

CAS No.: 39646-72-5

Cat. No.: B1587367
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Executive Summary & Core Identity

1,4-Dibromoadamantane is a functionalized diamondoid derivative used primarily as a rigid
scaffold in polymer chemistry and a lipophilic pharmacophore in medicinal chemistry. Unlike its
more common isomer, 1,3-dibromoadamantane (which substitutes at two bridgehead carbons),
the 1,4-isomer involves substitution at one bridgehead (C1) and one bridge (C4) carbon. This
structural nuance introduces stereochemical complexity (cis/trans isomerism) and significant
synthetic challenges due to the lower reactivity of the secondary C4 position compared to the
tertiary C1 position.

This guide provides a definitive lookup resource for the CAS numbers, distinguishing between
the often-confused isomers, and outlines the technical protocols for synthesis and separation.

1.1 The ldentity Matrix: CAS & Physicochemical Lookup

Researchers frequently encounter ambiguity in database lookups due to the existence of
multiple dibromo isomers. The table below serves as the primary validation standard.
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Compound Molecular Substitution
CAS Number Structure Type
Name Formula Pattern
1,4- .
_ _ Bridgehead (1) &
Dibromoadamant  39646-72-5 C10H14Br2 Mixture )
] Bridge (4)
ane (Mix)
1,4- .
) 52918-86-2 Z-isomer (Same
Dibromoadamant C10H14Br2 Pure Isomer
) (Var)[1]I2] face)
ane (cis)
1,3- _
] ] Bridgehead (1) &
Dibromoadamant  876-53-9 C10H14Br2 Achiral ]
Bridgehead (3)
ane
1- .
] Bridgehead (1)
Bromoadamanta  768-90-1 C1oH1sBr Achiral
Only
ne

Critical Note: Commercial supplies of "1,4-Dibromoadamantane" are typically a mixture of cis
and trans diastereomers.[1] The CAS 39646-72-5 is the most reliable identifier for the bulk
material used in synthesis. Do not confuse this with 876-53-9 (1,3-isomer), which is

thermodynamically favored and cheaper to produce.

Structural Analysis & Stereochemistry

The adamantane cage consists of four tertiary (bridgehead) carbons and six secondary
(bridge) carbons.

o 1,3-Substitution: Both bromines are on tertiary carbons. The molecule possesses a plane of
symmetry and is achiral.
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e 1,4-Substitution: One bromine is on a tertiary carbon (C1), and the second is on a secondary
carbon (C4). This creates geometric isomers:

o Cis (Z): The bromine at C4 is axially oriented relative to the C1 substituent (on the same
"face" of the distorted chair).

o Trans (E): The bromine at C4 is equatorially oriented (opposite face).

These isomers exhibit distinct NMR shifts and melting points, necessitating high-resolution
separation techniques (HPLC or fractional crystallization) for precise medicinal chemistry
applications.

Synthetic Pathways & Mechanism

Synthesizing 1,4-dibromoadamantane is non-trivial because direct bromination of
adamantane heavily favors the tertiary bridgehead positions (1, 3, 5, 7) via stable tertiary
carbocation intermediates. Accessing the secondary C4 position requires forcing conditions or
specific precursors.

3.1 The Regioselectivity Challenge (DOT Visualization)

The following diagram illustrates the divergent pathways of adamantane bromination.

—————————————————————————————
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Figure 1: Reaction pathway showing the thermodynamic preference for 1,3-substitution over
1,4-substitution during direct bromination.

3.2 Experimental Protocol: Isolation from Bromination Mixtures

Since a direct, high-yield synthesis of pure 1,4-isomer is rare in standard literature without
specialized precursors (like adamantanone), the most common lab approach involves careful
fractionation of crude bromination mixtures.

Reagents:

Adamantane (99%)[3][4]

Bromine (Br2) - Caution: Highly Toxic/Corrosive

Aluminum Chloride (AICI3) or Iron (Fe) catalyst (Lewis Acid)

Solvent: Carbon Tetrachloride (CCl4) or Dichloromethane (DCM)

Step-by-Step Workflow:

Bromination: Dissolve adamantane (10g) in dry solvent. Add Lewis acid catalyst (5 mol%).
» Addition: Dropwise addition of Br2 (2.2 equiv) at 0°C to control exotherm.
» Reflux: Heat to reflux (60-80°C) for 4—6 hours. Note: Longer times favor the 1,3-isomer.

¢ Quench: Cool and quench with saturated Sodium Bisulfite (NaHSO3) to remove excess

bromine.
o Extraction: Wash organic layer with water, brine, and dry over MgSO4.
 Purification (The Critical Step):

o Concentrate the crude oil.

o Crystallization: Recrystallize from Methanol/Acetone. The 1,3-isomer typically crystallizes
out first (MP: ~112°C).
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o Chromatography: The mother liquor is enriched in 1,4-dibromoadamantane. Subject this
residue to silica gel column chromatography (Hexane:DCM gradient). The 1,4-isomer
(mixture of cis/trans) elutes after the 1,3-isomer due to slightly higher polarity from the
lower symmetry.

Applications in Drug Discovery & Materials

The 1,4-dibromoadamantane scaffold is valued for its specific geometric constraints.

Application Domain Function Mechanism of Action

The 1,4-substitution allows for

"linear" extension of the cage,
Antiviral Research Pharmacophore unlike the "angular" 1,3-

substitution, affecting binding

pocket fit in viral M2 channels.

Used to create rigid backbones
in polyimides or MOFs (Metal-
) ) Organic Framewaorks). The
Polymer Science Cross-linker _ _
cis/trans ratio affects the
polymer's glass transition

temperature (Tg).

Precursor for synthesizing

Memantine analogs where
NMDA Antagonists Intermediate spatial orientation of the amine

group is critical for channel

blocking.

Self-Validating Check: When using 1,4-dibromoadamantane for cross-linking, always verify
the isomer ratio via GC-MS or NMR, as the cis isomer leads to "kinked" polymer chains, while
the trans isomer promotes linear packing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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